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Compound of Interest

Compound Name: 2,3,5-Trinitronaphthalene

Cat. No.: B15435696 Get Quote

For researchers, scientists, and drug development professionals, understanding the nuanced

properties of nitronated aromatic compounds is critical for their safe and effective application.

This guide provides an objective comparison of 2,3,5-Trinitronaphthalene and common

isomers of dinitronaphthalene, focusing on their physicochemical properties, synthesis, and

safety profiles, supported by experimental data.

The progressive nitration of naphthalene significantly alters its chemical and physical

characteristics. While dinitronaphthalenes (DNNs) are foundational intermediates in the

synthesis of dyes and specialized polymers, the addition of a third nitro group to form

trinitronaphthalene (TNN) dramatically increases its energetic properties, shifting its application

profile towards explosives. This comparison will primarily focus on the commercially significant

1,5- and 1,8-dinitronaphthalene isomers against 2,3,5-trinitronaphthalene.

Physicochemical Properties
The addition of nitro groups generally increases molecular weight, melting point, and density,

while decreasing solubility in non-polar solvents. The table below summarizes key quantitative

data for these compounds.
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Property
1,5-
Dinitronaphthalene

1,8-
Dinitronaphthalene

2,3,5-
Trinitronaphthalene

Molecular Formula C₁₀H₆N₂O₄ C₁₀H₆N₂O₄ C₁₀H₅N₃O₆

Molecular Weight 218.17 g/mol [1][2] 218.17 g/mol [3] 263.16 g/mol [4]

Appearance
Yellowish-white

needles[2]
Yellow crystals[3][5] Data not available

Melting Point
214-217 °C (417-423

°F)[1][2][6]

171-172 °C (340-342

°F)[3][5]
Data not available

Boiling Point Sublimes[2][7]
~359 °C (rough

estimate)[8]
Data not available

Density ~1.58 g/cm³[1][9]
~1.43 g/cm³ (rough

estimate)[8]
Data not available

Water Solubility < 1 mg/mL at 20 °C[2]
< 1 mg/mL at 19 °C[3]

[5][10]
Data not available

Synthesis and Experimental Protocols
The production of nitronaphthalenes involves the electrophilic nitration of naphthalene or its

less-nitrated precursors. The degree of nitration and the resulting isomer distribution are highly

dependent on the reaction conditions.

Logical Workflow for Nitronaphthalene Synthesis
The synthesis of trinitronaphthalene is a stepwise process, beginning with the nitration of

naphthalene. Controlling the reaction conditions at each stage is crucial for maximizing the

yield of the desired isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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